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Compound of Interest

Compound Name: AChE-IN-40

Cat. No.: B12385663

Technical Dossier: AChE-IN-40

CAS Number: 212569-40-9

For Researchers, Scientists, and Drug Development Professionals

Introduction

AChE-IN-40 is a potent and selective inhibitor of Acetylcholinesterase (AChE), the primary
enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine in the synaptic cleft.
By inhibiting AChE, AChE-IN-40 effectively increases the concentration and duration of action
of acetylcholine, a mechanism of significant therapeutic interest, particularly in the context of
neurodegenerative diseases such as Alzheimer's disease, where cholinergic deficits are a well-
established hallmark. This technical guide provides a comprehensive overview of the available
data on AChE-IN-40, including its chemical properties, commercial availability, and relevant
biological data to support its application in research and drug development.

Chemical Properties and Commercial Availability

A summary of the key chemical identifiers and properties for AChE-IN-40 is presented in the
table below. This information is crucial for the accurate identification, handling, and use of the
compound in a laboratory setting.
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Property Value

CAS Number 212569-40-9

Molecular Formula C21H26N205

Molecular Weight 386.44 g/mol

Commercial Suppliers MedChemExpress (MCE)

Mechanism of Action and Signaling Pathway

AChE-IN-40 exerts its biological effects by inhibiting the enzymatic activity of
acetylcholinesterase. This inhibition leads to an accumulation of acetylcholine in the synaptic
cleft, thereby enhancing cholinergic neurotransmission. The increased availability of
acetylcholine allows for greater activation of both nicotinic and muscarinic acetylcholine
receptors on postsynaptic neurons. This enhanced signaling is thought to underlie the potential
cognitive-enhancing effects of AChE inhibitors.

The general signaling pathway of acetylcholine and the point of intervention for an AChE
inhibitor like AChE-IN-40 is depicted in the following diagram.
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In Vitro Evaluation
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385663#ache-in-40-cas-number-and-commercial-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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